![molecular formula C11H13N3O4 B1420086 1-[(6-Oxo-1,6-dihydropyridazin-3-YL)carbonyl]piperidine-2-carboxylic acid CAS No. 1218456-77-9](/img/structure/B1420086.png)
1-[(6-Oxo-1,6-dihydropyridazin-3-YL)carbonyl]piperidine-2-carboxylic acid
Overview
Description
1-[(6-Oxo-1,6-dihydropyridazin-3-YL)carbonyl]piperidine-2-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential use in various applications, including medicinal chemistry and drug development.
Scientific Research Applications
Chemical Structure and Properties
1-[(6-Oxo-1,6-dihydropyridazin-3-YL)carbonyl]piperidine-2-carboxylic acid exhibits specific structural features such as a planar quinoline ring, and various conformations in its piperazine and oxadiazinane rings. This molecular structure is essential for understanding its interactions and potential applications in scientific research (Shen, Qian, Gu, & Hu, 2012).
Synthesis and Reactions
The compound has been a focus in the synthesis of diverse structures, particularly in the development of heterocyclic compounds. For instance, its derivatives have been synthesized for potential applications in medicinal chemistry, demonstrating how its unique structure can be manipulated for various scientific purposes (Alnajjar, Abdelkhalik, Al-Enezi, & Elnagdi, 2008).
Crystallography and Molecular Interactions
Studies on this compound have also explored its crystal structures and intermolecular interactions. For example, research has detailed its crystallization processes and hydrogen bonding patterns, which are crucial for understanding its chemical behavior and potential applications in materials science (Vrabel, Sivý, Šafár̆, & Marchalin, 2014).
Potential Therapeutic Applications
While excluding specific information on drug use and dosage, it's notable that derivatives of this compound have been studied for their antimicrobial properties, indicating its potential as a basis for developing new antibacterial agents (Srinivasan, Beema Shafreen, Nithyanand, Manisankar, & Pandian, 2010).
Photoluminescence Properties
Research into the photoluminescence properties of related compounds indicates potential applications in the field of materials science, particularly for developing materials with specific light-emitting properties (Yu, Chen, Tan, Liang, Zhou, & Zhang, 2006).
Mechanism of Action
properties
IUPAC Name |
1-(6-oxo-1H-pyridazine-3-carbonyl)piperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O4/c15-9-5-4-7(12-13-9)10(16)14-6-2-1-3-8(14)11(17)18/h4-5,8H,1-3,6H2,(H,13,15)(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNCTPSMXQTFPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)O)C(=O)C2=NNC(=O)C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(6-Oxo-1,6-dihydropyridazin-3-YL)carbonyl]piperidine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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